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Abstract
This technical guide provides a comprehensive overview of 2-tert-Butylimino-2-diethylamino-

1,3-dimethylperhydro-1,3,2-diazaphosphorine (BEMP), a non-ionic, sterically hindered, and

highly basic phosphazene. BEMP has emerged as a powerful organocatalyst in organic

synthesis, particularly in ring-opening polymerization (ROP) and N-alkylation reactions. This

document details its commercial availability from various suppliers, summarizes its key

physicochemical properties, and presents detailed experimental protocols for its application.

Furthermore, a mechanistic pathway for its role in initiating polymerization is illustrated. This

guide is intended to be a valuable resource for researchers and professionals in drug

development and polymer chemistry, facilitating the effective utilization of BEMP in their

synthetic endeavors.

Commercial Availability and Suppliers
BEMP phosphazene is commercially available from several chemical suppliers in various

purities and formulations, including as a solution or supported on polystyrene. The following

tables summarize the offerings from prominent suppliers.

Table 1: Commercial Suppliers of BEMP Phosphazene
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Supplier Product Name CAS Number
Purity/Concent
ration

Available
Quantities

Sigma-Aldrich

(Merck)

2-tert-Butylimino-

2-diethylamino-

1,3-

dimethylperhydro

-1,3,2-

diazaphosphorin

e

98015-45-3 ≥98.0% (GC)
1 mL, 5 mL, 25

mL

2-tert-Butylimino-

2-diethylamino-

1,3-

dimethylperhydro

-1,3,2-

diazaphosphorin

e solution

98015-45-3 1 M in hexane -

2-tert-Butylimino-

2-diethylamino-

1,3-dimethyl-

perhydro-1,3,2-

diazaphosphorin

e on polystyrene

-
~2.2 mmol/g

loading
5 g

Thermo Scientific

Chemicals

2-tert-Butylimino-

2-diethylamino-

1,3-dimethyl-

perhydro-1,3,2-

diazaphosphorin

e, 98%

98015-45-3 98% 1 mL

Santa Cruz

Biotechnology
BEMP 98015-45-3 ≥98% -

Physicochemical and Basicity Data
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BEMP is a colorless to light yellow liquid with a strong basicity, making it a highly effective

catalyst in various organic transformations. Its properties are summarized in the tables below.

Table 2: Physicochemical Properties of BEMP Phosphazene[1][2]

Property Value

Molecular Formula C₁₃H₃₁N₄P

Molecular Weight 274.39 g/mol

Appearance Liquid

Boiling Point 74 °C at 0.03 mmHg

Density 0.948 g/mL at 25 °C

Flash Point 110 °C (closed cup)

Table 3: Basicity of BEMP and Other Phosphazene Bases[3][4][5]

Phosphazene Base Abbreviation
pKa in Acetonitrile
(MeCN)

Gas-Phase Basicity
(kJ/mol)

2-tert-Butylimino-2-

diethylamino-1,3-

dimethylperhydro-

1,3,2-

diazaphosphorine

BEMP 27.6 1071.2

t-Bu-P1 t-Bu-P1 - 1058.0

t-Bu-P2 t-Bu-P2 - -

t-Bu-P4 t-Bu-P4 42.7 -

Et-P2 Et-P2 - 1106.9
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BEMP is a versatile catalyst employed in a range of organic reactions. Below are detailed

experimental protocols for two of its key applications: ring-opening polymerization and N-

alkylation.

Organocatalytic Ring-Opening Polymerization of
Lactide[7]
This protocol describes the synthesis of polylactide (PLA) using BEMP as a catalyst and 1-

pyrenebutanol as an initiator.

Materials:

L-Lactide (recrystallized from toluene and dried)

1-Pyrenebutanol (PB)

2-tert-Butylimino-2-diethylamino-1,3-dimethylperhydro-1,3,2-diazaphosphorine (BEMP)

solution (e.g., 1.0 M in hexanes)

Toluene (dry)

Methanol

Benzoic acid

Procedure:

In a glovebox, dissolve L-lactide (e.g., 108 mg, 0.75 mmol) and 1-pyrenebutanol (e.g., 7.5

µmol) in toluene (e.g., 7.5 g) in a flask sealed with a rubber septum.

Add the BEMP solution (e.g., 7.5 µmol) to the flask to initiate the polymerization.

Stir the reaction mixture at room temperature for the desired time (e.g., 10 seconds for high

conversion).

Quench the reaction by adding a solution of benzoic acid in toluene.

Precipitate the polymer by pouring the reaction mixture into a large excess of cold methanol.
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Isolate the polylactide by vacuum filtration and dry under vacuum.

Characterize the polymer by GPC for molecular weight and polydispersity and by NMR for

degree of polymerization.

N-Alkylation of Weakly Acidic Heterocycles using
Polymer-Supported BEMP (PS-BEMP)[8]
This protocol outlines a convenient method for the N-alkylation of heterocycles using a

polymer-supported version of BEMP, which simplifies product purification.

Materials:

Weakly acidic heterocycle (e.g., imidazole, benzimidazole)

Alkylating agent (e.g., alkyl halide)

Polymer-supported BEMP (PS-BEMP)

Solvent (e.g., Tetrahydrofuran (THF) or Dichloromethane (DCM))

Procedure:

To a solution of the heterocycle in the chosen solvent, add the polymer-supported BEMP

(PS-BEMP).

Add the alkylating agent to the mixture.

Stir the reaction at room temperature or with gentle heating until the reaction is complete

(monitor by TLC or LC-MS).

Upon completion, filter the reaction mixture to remove the polymer-supported base.

Wash the resin with the solvent.

Combine the filtrate and washings and concentrate under reduced pressure to obtain the

crude N-alkylated product.
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Purify the product by column chromatography if necessary.

Mechanistic Insights and Visualizations
As a strong, non-nucleophilic base, BEMP's primary role in many reactions is to deprotonate a

substrate or activate a molecule through hydrogen bonding. In the ring-opening polymerization

of cyclic esters like lactide, BEMP is proposed to activate an alcohol initiator.

BEMP

[BEMP---H---O-R]δ-

H-bonding
R-OH (Initiator)

Ring-Opened Intermediate

Nucleophilic Attack

Lactide Monomer

Propagating Polymer Chain
Chain Growth

Click to download full resolution via product page

Caption: Proposed mechanism of BEMP-catalyzed ring-opening polymerization of lactide via

alcohol activation.

The workflow for a typical BEMP-catalyzed reaction followed by purification is outlined below.
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Caption: General experimental workflow for a BEMP-catalyzed organic synthesis.
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Conclusion
BEMP phosphazene is a readily available and highly effective non-ionic strong base with

significant applications in modern organic synthesis. Its utility as an organocatalyst, particularly

in the controlled polymerization of cyclic esters and in facilitating N-alkylation reactions, makes

it a valuable tool for drug development and materials science. The detailed protocols and

mechanistic insights provided in this guide aim to equip researchers with the necessary

information to successfully and efficiently utilize BEMP in their synthetic strategies. The

commercial availability of both the neat base and its polymer-supported form further enhances

its practicality in both small-scale research and larger-scale applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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